3-fluoro-N-methyl-N-{[1-(2-methylphenyl)-1H-pyrazol-4-yl]methyl}imidazo[1,2-a]pyridine-2-carboxamide

• IUPAC Name: 3-fluoro-N-methyl-N-[[1-(2-methylphenyl)pyrazol-4-yl]methyl]imidazo[1,2-a]pyridine-2-carboxamide
• InChI: InChI=1S/C20H18FN5O/c1-14-7-3-4-8-16(14)26-13-15(11-22-26)12-24(2)20(27)18-19(21)25-10-6-5-9-17(25)23-18/h3-11,13H,12H2,1-2H3
• InChI Key: APGJRYRBQTUDGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C=C(C=N2)CN(C)C(=O)C3=C(N4C=CC=CC4=N3)F
• Molecular Formula: C20H18FN5O
• Molecular Weight: 363.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds structurally related to 3-fluoro-N-methyl-N-{[1-(2-methylphenyl)-1H-pyrazol-4-yl]methyl}imidazo[1,2-a]pyridine-2-carboxamide often involves multi-step processes including ring closure reactions, Suzuki reactions, hydrolysis, and amidation. The synthesis of 6-(2-Fluorophenyl)-N-(p-Tolyl)Imidazo[1,2-A]Pyridine-2-Carboxamide, for example, follows a similar pathway and utilizes spectroscopic methods like FT-IR, NMR, and MS for structural confirmation (Qin et al., 2019).

Molecular Structure Analysis

The molecular structure of these compounds is often elucidated using X-ray diffraction and compared with density functional theory (DFT) calculations. The conformation analysis shows that DFT-optimized molecular structures are consistent with those determined by single crystal X-ray diffraction (Qin et al., 2019).

Chemical Reactions and Properties

Reactions involving 1H-pyrazole-3-carboxylic acid derivatives, similar to the functional groups in the subject compound, have been studied. These reactions yield various products depending on the reaction conditions and the nature of reactants, demonstrating the versatility and reactivity of these compounds (Yıldırım et al., 2005).

Physical Properties Analysis

The physical properties, such as the molecular electrostatic potential and frontier molecular orbitals, are also a focus of study. These properties are critical in understanding the behavior and reactivity of these molecules (Qin et al., 2019).

Chemical Properties Analysis

The chemical properties of these compounds can be explored through a variety of spectroscopic and analytical techniques. This includes NMR and MS, which provide detailed information about the molecular structure and functional groups present (Qin et al., 2019).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Imidazo[1,2-a]pyridines have been studied for their activity against various diseases, including tuberculosis.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with all chemicals, it should be handled with care to avoid exposure and contamination.

Future Directions

Future research could involve studying the biological activity of this compound, optimizing its synthesis, and investigating its potential uses in medicine or other fields.